Cas no 133617-68-2 (3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)-)

3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)- structure
133617-68-2 structure
Product Name:3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)-
CAS No:133617-68-2
MF:C17H12N2S
MW:276.355582237244
CID:1238685
Update Time:2024-08-04

3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-methyl-4-phenyl-6-(2-thienyl)-
    • Inchi: 1S/C17H12N2S/c1-12-15(11-18)14(13-6-3-2-4-7-13)10-16(19-12)17-8-5-9-20-17/h2-10H,1H3
    • InChI Key: ICMZRXFGRAOCFW-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C2SC=CC=2)=CC(C2=CC=CC=C2)=C1C#N

Computed Properties

  • Exact Mass: 276.07226

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Melting Point: 137-138 °C
  • Boiling Point: 423.0±45.0 °C(Predicted)
  • PSA: 36.68
  • pka: 1.93±0.18(Predicted)
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